N-(2-(furan-3-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl)-3-methyl-2-oxo-2,3-dihydrobenzo[d]oxazole-5-sulfonamide
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Overview
Description
N-(2-(furan-3-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl)-3-methyl-2-oxo-2,3-dihydrobenzo[d]oxazole-5-sulfonamide is a useful research compound. Its molecular formula is C18H16N2O6S2 and its molecular weight is 420.45. The purity is usually 95%.
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Scientific Research Applications
Antibacterial and Antioxidant Properties
Researchers have synthesized derivatives related to the mentioned compound, exploring their potential in antibacterial and antiurease activities, along with antioxidant properties. For instance, a study involved the synthesis of certain 1,2,4-Triazole Schiff base and amine derivatives, showing effective antiurease and antioxidant activities (Sokmen et al., 2014). This suggests that the structural framework of the mentioned compound could be beneficial in developing new antibacterial agents and antioxidants.
Ocular Hypotensive Activity
Compounds with a similar sulfonamide moiety have been studied for their utility as inhibitors of ocular carbonic anhydrase, which could be valuable in treating glaucoma. One study highlighted derivatives of benzo[b]thiophene-2-sulfonamide, showing significant ocular hypotensive effects in preclinical models, suggesting potential applications in glaucoma treatment (Graham et al., 1989).
Synthesis of Heterocyclic Compounds
The quest for new heterocyclic compounds with potential antibacterial properties led to the synthesis of several novel derivatives containing a sulfonamido moiety. Such compounds demonstrated high antibacterial activities, indicating the chemical framework's utility in creating new antibacterial agents (Azab et al., 2013).
Construction of 2-Sulfonylbenzo[b]furans
In a study focused on the efficient construction of 2-sulfonylbenzo[b]furans from readily available precursors, a novel synthetic protocol was developed, enabling access to a series of products with potential applications in material science and pharmaceuticals (Li & Liu, 2014).
Sulfonamide Hybrids with Biological Activity
Sulfonamide hybrids, combining sulfonamides with various heterocyclic moieties, have shown a wide variety of biological activities. This review presents recent advances in designing sulfonamide hybrids, highlighting their significance in medicinal chemistry (Ghomashi et al., 2022).
Mechanism of Action
Target of Action
Compounds containing furan and thiophene moieties have been found to exhibit a wide range of biological activities . They are often involved in interactions with various enzymes and receptors, but the specific target would depend on the exact structure and functional groups of the compound.
Biochemical Pathways
Without specific information on the compound’s target, it’s difficult to determine the exact biochemical pathways it might affect. Furan and thiophene derivatives are known to be involved in a wide range of biological activities, suggesting that they could potentially interact with multiple pathways .
Result of Action
Based on the biological activities of similar compounds, it could potentially have effects such as anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc .
Properties
IUPAC Name |
N-[2-(furan-3-yl)-2-hydroxy-2-thiophen-2-ylethyl]-3-methyl-2-oxo-1,3-benzoxazole-5-sulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16N2O6S2/c1-20-14-9-13(4-5-15(14)26-17(20)21)28(23,24)19-11-18(22,12-6-7-25-10-12)16-3-2-8-27-16/h2-10,19,22H,11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KYINBKOPNRSPGM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C=CC(=C2)S(=O)(=O)NCC(C3=COC=C3)(C4=CC=CS4)O)OC1=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16N2O6S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
420.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.